Cas no 1674359-84-2 ((6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol)

• Product Name: (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol
• CAS No: 1674359-84-2
• MF: C₁₇H₁₄O₆
• MW: 314.289465427399
• CID: 4670381
• PubChem ID: 131849417
• Update Time: 2025-07-15

(6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol Chemical and Physical Properties

Names and Identifiers

• Sophoracarpan B
• 6-Methoxymaackiain
• (6R,6aS,11aR)-3-Hydroxy-6-methoxy-8,9-methylenedioxypterocarpan
• LMPK12070141
• (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol
• AKOS040762354
• 1674359-84-2
• (1S,12R,20S)-20-Methoxy-5,7,11,19-tetraoxapentacyclo[10.8.0.02,10.04,8.013,18]icosa-2,4(8),9,13(18),14,16-hexaen-16-ol

• Inchi： 1S/C17H14O6/c1-19-17-15-10-5-13-14(21-7-20-13)6-12(10)22-16(15)9-3-2-8(18)4-11(9)23-17/h2-6,15-18H,7H2,1H3
• InChI Key： BARRXUGKUYTIQH-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C2C(OC)OC4C=C(C=CC=4C12)O)OCO3

Computed Properties

• Exact Mass: 314.07903816g/mol
• Monoisotopic Mass: 314.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 454.9±45.0 °C at 760 mmHg
• Flash Point: 228.9±28.7 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

(6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans

Additional information on (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol

(6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol: An Overview of a Promising Compound (CAS No. 1674359-84-2)

(6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol (CAS No. 1674359-84-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofurochromenes and is characterized by its intricate molecular framework, which includes a methoxy group and a dioxolane ring system.

The (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol molecule is of particular interest due to its potential as a lead compound in the development of novel drugs. Recent studies have highlighted its ability to interact with specific biological targets, making it a promising candidate for various therapeutic applications. The compound's structural complexity and stereochemistry play crucial roles in its biological activity and pharmacological properties.

In terms of synthesis, the preparation of (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol involves a series of multi-step reactions that require precise control over reaction conditions and stereochemistry. One common approach involves the condensation of appropriate precursors followed by cyclization and functional group manipulations. The synthesis process is often challenging due to the need to maintain the desired stereochemical configuration throughout the reaction sequence.

Biological Activity: Extensive research has been conducted to evaluate the biological activity of (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. These activities are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Furthermore, (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol has demonstrated promising neuroprotective effects in preclinical models. Research indicates that it can protect neurons from oxidative damage and promote neuronal survival by activating neurotrophic factors such as BDNF (Brain-Derived Neurotrophic Factor). These findings suggest that this compound could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Pharmacokinetics: Understanding the pharmacokinetic properties of (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol is crucial for its development as a drug candidate. Preliminary studies have shown that this compound has favorable absorption and distribution profiles. It is rapidly absorbed following oral administration and exhibits good bioavailability. Additionally, it has been found to have a reasonable half-life in vivo, which is beneficial for maintaining therapeutic concentrations over an extended period.

Toxicology: Safety is a paramount concern in drug development. Initial toxicological evaluations of (6S,6aS,12aR)-6-Methoxy-6a,12a-dihydro-6H-[1,3]dioxolo[5,6][1]benzofuro[3,2-c]chromen-3-ol have indicated that it is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further comprehensive toxicological studies are necessary to fully assess its safety profile before advancing to clinical trials.

Clinical Potential: The potential clinical applications of (6S,6aS,12aR)-�Methoxy-�dihydro-H-[ ]dioxolo[]benzofuro[c]-chromen--ol are diverse and promising. Its anti-inflammatory and antioxidant properties make it a potential candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The neuroprotective effects suggest its utility in managing neurodegenerative disorders. Additionally, preliminary data indicate that this compound may have anti-cancer properties by inhibiting cell proliferation and inducing apoptosis in certain cancer cell lines.

Conclusion: In summary, (�S,,R)--Methoxy-,dihydro-H-[ ]dioxolo[]benzofuro[c]-chromen--ol (CAS No. *) represents a fascinating compound with significant potential in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive lead for further drug development efforts. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological properties for clinical applications.